Cas no 2172277-78-8 (2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidin-3-yl}oxy)acetic acid
• CAS No: 2172277-78-8
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5999944
• PubChem ID: 165558206
• Update Time: 2025-06-30

2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidin-3-yl}oxy)acetic acid
• 2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]azetidin-3-yl}oxy)acetic acid
• EN300-1475542
• 2172277-78-8

• Inchi： 1S/C27H32N2O6/c1-2-3-8-18(13-25(30)29-14-19(15-29)34-17-26(31)32)28-27(33)35-16-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h4-7,9-12,18-19,24H,2-3,8,13-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： UIAHSDYLADWXIO-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CN(C(CC(CCCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidin-3-yl}oxy)acetic acid

Research Brief on 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidin-3-yl}oxy)acetic acid (CAS: 2172277-78-8)

In recent years, the compound 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidin-3-yl}oxy)acetic acid (CAS: 2172277-78-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine and fluorenylmethoxycarbonyl (Fmoc) functional groups, has shown promising potential in drug discovery and development, particularly in the design of peptide-based therapeutics and proteolysis-targeting chimeras (PROTACs).

The primary interest in this compound stems from its role as a versatile building block in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a protective moiety for amines, enabling controlled deprotection during peptide elongation. Meanwhile, the azetidine ring and the carboxylic acid functionality provide opportunities for further derivatization, making this compound a valuable tool for constructing complex molecular architectures.

Recent studies have explored the application of 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidin-3-yl}oxy)acetic acid in the development of targeted protein degraders. Researchers have successfully incorporated this scaffold into PROTAC molecules, leveraging its ability to form stable linkages between E3 ligase ligands and target protein binders. Preliminary in vitro data suggest that these PROTACs exhibit enhanced cellular permeability and improved degradation efficiency compared to traditional designs.

Another notable application of this compound lies in its use as a linker in antibody-drug conjugates (ADCs). The stability of the azetidine ring under physiological conditions, combined with the controlled release properties enabled by the Fmoc group, has made this molecule an attractive candidate for ADC development. Recent preclinical studies have demonstrated that ADCs incorporating this linker show reduced off-target toxicity while maintaining potent antitumor activity.

From a synthetic chemistry perspective, several novel routes for the preparation of 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidin-3-yl}oxy)acetic acid have been reported. A 2023 publication in the Journal of Medicinal Chemistry described an optimized five-step synthesis with an overall yield of 42%, representing a significant improvement over previous methods. This advancement has facilitated broader access to the compound for research purposes.

Looking forward, the unique structural features of 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidin-3-yl}oxy)acetic acid continue to inspire innovative applications in drug discovery. Ongoing research is exploring its potential in covalent inhibitor design, where the reactive azetidine moiety could enable targeted covalent modification of disease-relevant proteins. Additionally, its use in the development of next-generation biomaterials for drug delivery systems is under investigation.

In conclusion, 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylazetidin-3-yl}oxy)acetic acid (CAS: 2172277-78-8) represents a multifaceted tool in modern pharmaceutical research. Its applications span from peptide synthesis to targeted protein degradation and ADC development, with emerging potential in other therapeutic modalities. As synthetic methods improve and our understanding of its properties deepens, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.